Cas no 2411313-11-4 (2-chloro-N-1-(1-oxo-1,2-dihydrophthalazin-2-yl)propan-2-ylacetamide)

• Product Name: 2-chloro-N-1-(1-oxo-1,2-dihydrophthalazin-2-yl)propan-2-ylacetamide
• CAS No: 2411313-11-4
• MF: C₁₃H₁₄ClN₃O₂
• MW: 279.722161769867
• CID: 5887314
• PubChem ID: 146094482
• Update Time: 2025-06-28

2-chloro-N-1-(1-oxo-1,2-dihydrophthalazin-2-yl)propan-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Z3766263667
• 2-chloro-N-[1-(1-oxo-1,2-dihydrophthalazin-2-yl)propan-2-yl]acetamide
• 2-Chloro-N-[1-(1-oxophthalazin-2-yl)propan-2-yl]acetamide
• 2411313-11-4
• EN300-26591072
• 2-chloro-N-1-(1-oxo-1,2-dihydrophthalazin-2-yl)propan-2-ylacetamide

• Inchi： 1S/C13H14ClN3O2/c1-9(16-12(18)6-14)8-17-13(19)11-5-3-2-4-10(11)7-15-17/h2-5,7,9H,6,8H2,1H3,(H,16,18)
• InChI Key： HRBQAAGFBFGFNL-UHFFFAOYSA-N
• SMILES： ClCC(NC(C)CN1C(C2C=CC=CC=2C=N1)=O)=O

Computed Properties

• Exact Mass: 279.0774544g/mol
• Monoisotopic Mass: 279.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-chloro-N-1-(1-oxo-1,2-dihydrophthalazin-2-yl)propan-2-ylacetamide

Comprehensive Overview of 2-chloro-N-1-(1-oxo-1,2-dihydrophthalazin-2-yl)propan-2-ylacetamide (CAS No. 2411313-11-4)

The compound 2-chloro-N-1-(1-oxo-1,2-dihydrophthalazin-2-yl)propan-2-ylacetamide (CAS No. 2411313-11-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a phthalazine core and a chloroacetamide moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for novel heterocyclic compounds like 2-chloro-N-1-(1-oxo-1,2-dihydrophthalazin-2-yl)propan-2-ylacetamide has surged due to their versatility in medicinal chemistry. The phthalazin-1(2H)-one scaffold, a key component of this compound, is known for its pharmacological properties, including anti-inflammatory and anticancer activities. This aligns with current trends in precision medicine, where targeted therapies are prioritized. The compound’s CAS No. 2411313-11-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the chloroacetamide group in this molecule offers reactivity for nucleophilic substitution reactions, enabling derivatization for structure-activity relationship (SAR) studies. This adaptability is crucial for optimizing drug candidates, a topic widely discussed in forums and publications. Additionally, the compound’s potential as a protease inhibitor precursor has garnered attention, especially in the context of antiviral research—a hotspot since the COVID-19 pandemic.

Environmental and sustainability considerations also play a role in the compound’s appeal. Modern chemists seek eco-friendly synthetic routes for derivatives of 2-chloro-N-1-(1-oxo-1,2-dihydrophthalazin-2-yl)propan-2-ylacetamide, aligning with green chemistry principles. Questions about its biodegradability and solvent-free synthesis methods are common in AI-driven search queries, highlighting the intersection of innovation and environmental responsibility.

In agrochemical applications, the phthalazinone derivatives are investigated for their herbicidal and fungicidal properties. With global food security challenges, researchers explore how CAS No. 2411313-11-4 analogs could contribute to crop protection solutions. This ties into broader discussions about sustainable agriculture—a trending topic in scientific and policy circles.

Analytical characterization of 2-chloro-N-1-(1-oxo-1,2-dihydrophthalazin-2-yl)propan-2-ylacetamide involves advanced techniques like HPLC-MS and NMR spectroscopy. These methods ensure purity and stability, critical for reproducibility in research. The compound’s spectral data (e.g., 1H-NMR peaks) are often requested in online databases, underscoring its practical utility in labs worldwide.

Future directions for this compound include computational modeling to predict its interactions with biological targets—a method gaining traction with AI-assisted drug design. The integration of machine learning in molecular studies has made CAS No. 2411313-11-4 a case study for hybrid experimental-computational approaches. Such interdisciplinary work addresses FAQs about "accelerating drug discovery" in search engines.

In summary, 2-chloro-N-1-(1-oxo-1,2-dihydrophthalazin-2-yl)propan-2-ylacetamide represents a nexus of chemistry, biology, and technology. Its multifaceted applications—from drug development to sustainable agriculture—ensure its continued prominence in scientific discourse. As research evolves, so too will the innovative uses of this remarkable compound.